Cas no 100010-99-9 (2-octoxypropan-1-ol)

2-octoxypropan-1-ol structure
2-octoxypropan-1-ol structure
Product Name:2-octoxypropan-1-ol
CAS No:100010-99-9
MF:C11H24O2
MW:188.307064056396
CID:1124543
PubChem ID:10058298
Update Time:2025-04-20

2-octoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-octoxypropan-1-ol
    • 29117-02-0
    • DTXSID00434861
    • 1-Propanol, 2-(octyloxy)-
    • 100010-99-9
    • 2-octyloxypropanol
    • SCHEMBL9070383
    • Poly[oxy(methyl-1,2-ethanediyl)],.alpha.-octyl-.omega.-hydroxy-
    • Inchi: 1S/C11H24O2/c1-3-4-5-6-7-8-9-13-11(2)10-12/h11-12H,3-10H2,1-2H3
    • InChI Key: FWFAVISHBVXODB-UHFFFAOYSA-N
    • SMILES: O(C(C)CO)CCCCCCCC

Computed Properties

  • Exact Mass: 188.17772
  • Monoisotopic Mass: 188.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 94.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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